![molecular formula C17H17N3O2S B2387493 3-[4-(Benzenesulfonyl)piperidin-1-yl]pyridine-2-carbonitrile CAS No. 2380077-91-6](/img/structure/B2387493.png)
3-[4-(Benzenesulfonyl)piperidin-1-yl]pyridine-2-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
The molecular formula of the compound is C17H17N3O2S. The InChI code is 1S/C17H17N3O2S/c18-13-16-17(7-4-10-19-16)20-11-8-15(9-12-20)23(21,22)14-5-2-1-3-6-14 .Chemical Reactions Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .Physical And Chemical Properties Analysis
The compound has a molecular weight of 327.4. It is a powder at room temperature .Scientific Research Applications
Inhibition of Factor IIa
Modesto et al. synthesized a series of 4-(piperidin-1-yl)pyridine derivatives, among which compound 33 demonstrated strong inhibition of factor IIa. This finding suggests its potential application in anticoagulant therapy .
Dual Inhibition of ALK and ROS1 Kinases
A related class of 2-amino-4-(1-piperidine) pyridine derivatives, including EVT-2524567, was designed as a dual inhibitor for clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1). These compounds hold promise for targeted cancer therapy .
Activity Against SARS-CoV-2 RNA Polymerase (RdRp)
Isatin-based imidazole derivatives, structurally related to EVT-2524567, exhibited significant activity against SARS-CoV-2 RNA-dependent RNA polymerase (RdRp). This finding suggests potential antiviral applications .
Synthetic Strategies and Substrate Availability
Efficient methods for the synthesis of substituted piperidines are crucial. Researchers continue to explore fast and cost-effective routes to access these compounds, given their importance in drug design .
Biological Evaluation and Pharmacological Activity
Ongoing research aims to evaluate the biological properties of piperidine derivatives, including EVT-2524567. Understanding their pharmacological activity is essential for drug development .
Mechanism of Action
Target of Action
Mode of Action
Biochemical Pathways
It’s known that similar compounds play a role in the suzuki–miyaura coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Result of Action
Future Directions
Piperidine and its derivatives are being extensively researched for their potential therapeutic applications . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This suggests that there is a promising future for the development and application of piperidine derivatives, including “3-[4-(Benzenesulfonyl)piperidin-1-yl]pyridine-2-carbonitrile”.
properties
IUPAC Name |
3-[4-(benzenesulfonyl)piperidin-1-yl]pyridine-2-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O2S/c18-13-16-17(7-4-10-19-16)20-11-8-15(9-12-20)23(21,22)14-5-2-1-3-6-14/h1-7,10,15H,8-9,11-12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUIZPPRXXGHJNE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1S(=O)(=O)C2=CC=CC=C2)C3=C(N=CC=C3)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(Benzenesulfonyl)piperidin-1-yl]pyridine-2-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.